molecular formula C8H9N3O2S B3056499 2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide CAS No. 71870-72-9

2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide

Cat. No. B3056499
CAS RN: 71870-72-9
M. Wt: 211.24 g/mol
InChI Key: ZDSRQPZVMJWYBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide” is a type of benzothiadiazine . Benzothiadiazines are a class of compounds that have been studied for their various pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators .


Synthesis Analysis

The synthesis of 2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide derivatives involves several steps . The process begins with the reduction of a nitro group in N-(2,6-dimethylphenyl)-2-nitrobenzenesulfonamide. The resulting 2-aminobenzenesulfonamides are then reacted with trimethyl orthoacetate to produce 3-methyl-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives .


Molecular Structure Analysis

The molecular structure of 2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide is related to the structures of other benzothiadiazines . The compound has a sulfur atom adjacent to at least one ring nitrogen atom .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide derivatives include the reduction of a nitro group, reaction with trimethyl orthoacetate, bromination of the 3-methyl group, nucleophilic substitution with the 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine, and a Suzuki coupling reaction with a series of arylboronic acids .

Future Directions

The future directions for the study and application of 2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide and its derivatives could involve further exploration of their pharmacological activities. There may also be potential for the development of new synthetic methods and the study of structural-activity relationships .

properties

IUPAC Name

3-methyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-7-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9N3O2S/c1-5-10-7-3-2-6(9)4-8(7)14(12,13)11-5/h2-4H,9H2,1H3,(H,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDSRQPZVMJWYBU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NS(=O)(=O)C2=C(N1)C=CC(=C2)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20401691
Record name 2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20401691
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

211.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide

CAS RN

71870-72-9
Record name 2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20401691
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide
Reactant of Route 2
2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide
Reactant of Route 3
2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide
Reactant of Route 4
2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide
Reactant of Route 5
2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide
Reactant of Route 6
Reactant of Route 6
2H-1,2,4-Benzothiadiazin-7-amine, 3-methyl-, 1,1-dioxide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.